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Compound of Interest

Compound Name: (R)-Clevidipine-13C,d3

Cat. No.: B1143217 Get Quote

For researchers and professionals in drug development, the responsible disposal of chemical

compounds is paramount to ensuring laboratory safety and environmental compliance. This

guide provides detailed procedures for the proper disposal of (R)-Clevidipine-13C,d3, a stable

isotope-labeled compound used in research.

(R)-Clevidipine-13C,d3 is labeled with the non-radioactive isotopes carbon-13 and deuterium.

[1][2][3] Consequently, its disposal does not necessitate special handling for radioactivity.[1][4]

The disposal protocol should align with that of the parent compound, clevidipine, treating it as a

chemical waste in accordance with local, state, and federal regulations.[3]

Hazard Identification and Safety Precautions
Clevidipine is classified as harmful if swallowed and is suspected of damaging fertility or the

unborn child.[5][6] Appropriate personal protective equipment (PPE), including safety glasses,

chemical-resistant gloves, and a lab coat, should be worn when handling the compound.[7][8]

All handling and disposal procedures should be conducted in a well-ventilated area or a

chemical fume hood.[7]

Quantitative Data for Clevidipine
The following table summarizes key quantitative data for clevidipine, which is essential for a

comprehensive risk assessment during handling and disposal.
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Property Value

Molecular Formula C21H23Cl2NO6

Molecular Weight 456.32 g/mol

Acute Toxicity (Oral, mouse, LD50) 300 mg/kg

GHS Hazard Statements
H302 (Harmful if swallowed), H361 (Suspected

of damaging fertility or the unborn child)

GHS Precautionary Statements
P264, P280, P301+P312, P308+P313, P405,

P501

(Data sourced from Clevidipine Safety Data Sheets[6][7])

Disposal Workflow
The proper disposal of (R)-Clevidipine-13C,d3 follows a structured workflow to ensure safety

and compliance. This involves initial segregation of waste, followed by appropriate collection

and labeling, and finally, disposal through a certified hazardous waste vendor.
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Disposal Workflow for (R)-Clevidipine-13C,d3
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Store in a Secure,
Designated Area

Arrange for Pickup by
Licensed Waste Disposal Vendor

Click to download full resolution via product page

Caption: Logical workflow for the disposal of (R)-Clevidipine-13C,d3.

Detailed Experimental Protocols for Disposal
Below are the step-by-step procedures for the key stages of (R)-Clevidipine-13C,d3 disposal.

1. Waste Segregation and Collection
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Objective: To safely separate and contain different forms of (R)-Clevidipine-13C,d3 waste at

the point of generation.

Materials:

Appropriate personal protective equipment (PPE): safety glasses, lab coat, nitrile gloves.

Designated and clearly labeled waste containers for solid, liquid, and sharps waste.

Procedure:

Solid Waste: Place all non-sharp solid materials contaminated with (R)-Clevidipine-
13C,d3, such as gloves, absorbent paper, and empty vials, into a designated, leak-proof

solid chemical waste container. The container should be clearly labeled with "(R)-
Clevidipine-13C,d3 Waste" and any applicable hazard symbols.

Liquid Waste: Collect all solutions and rinsates containing (R)-Clevidipine-13C,d3 in a

designated, sealed, and chemically compatible liquid waste container. The container must

be clearly labeled.

Sharps Waste: Dispose of any contaminated sharps, such as needles or broken glass, in a

designated, puncture-proof sharps container.

2. Decontamination of Laboratory Equipment

Objective: To safely clean and decontaminate all laboratory equipment used in the handling

of (R)-Clevidipine-13C,d3.

Procedure:

Initial Rinse: Rinse all glassware and equipment that came into contact with the compound

with a suitable organic solvent in which clevidipine is soluble. Collect this rinsate as liquid

chemical waste.

Wash: Wash the rinsed equipment with a standard laboratory detergent and water.

Final Rinse: Perform a final rinse with deionized water.
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Surface Decontamination: For surfaces that cannot be immersed, wipe them down with a

cloth soaked in a detergent solution, followed by a wipe with a cloth dampened with

deionized water. All cleaning materials must be disposed of as solid chemical waste.

3. Final Disposal

Objective: To ensure the final disposal of (R)-Clevidipine-13C,d3 waste is conducted in a

compliant and environmentally responsible manner.

Procedure:

Engage a Licensed Waste Disposal Vendor: All chemical waste, including that containing

(R)-Clevidipine-13C,d3, must be disposed of through a licensed hazardous waste

disposal company.[4]

Proper Labeling and Documentation: Ensure all waste containers are accurately and

securely labeled according to the vendor's and regulatory requirements. Maintain a

detailed inventory of the waste.

Scheduled Pickup: Arrange for the collection of the waste by the licensed vendor. Follow

all their specific instructions for storage and hand-off.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to Dispose the Waste from Isotope Labeling [bocsci.com]

2. medchemexpress.com [medchemexpress.com]

3. benchchem.com [benchchem.com]

4. moravek.com [moravek.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. assets.lgcstandards.com [assets.lgcstandards.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1143217?utm_src=pdf-body
https://www.benchchem.com/product/b1143217?utm_src=pdf-body
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b1143217?utm_src=pdf-custom-synthesis
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.medchemexpress.com/r-clevidipine-13c-d3.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://cdn.caymanchem.com/cdn/msds/23025m.pdf
https://assets.lgcstandards.com/sys-master%2Fpdfs%2Fh4e%2Fhbf%2F10268728426526%2FSDS_TRC-C573700-100MG_ST-WB-MSDS-3181159-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

8. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Proper Disposal of (R)-Clevidipine-13C,d3: A Safety
and Logistical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143217#r-clevidipine-13c-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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